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Compound of Interest

Compound Name: 3-Iodo-4-methoxytoluene

CAS No.: 50597-88-1

Cat. No.: B1295452

Get Quote

This technical guide provides an in-depth overview of the spectroscopic data for 3-Iodo-4-
methoxytoluene (CAS No: 50597-88-1), a key intermediate in various synthetic applications.

The following sections detail its mass spectrometry (MS), infrared (IR), and nuclear magnetic

resonance (NMR) spectroscopic characteristics, offering valuable data for researchers,

scientists, and professionals in drug development.

Quantitative Spectroscopic Data
The spectroscopic data for 3-Iodo-4-methoxytoluene is summarized in the tables below. The

mass spectrometry and infrared spectroscopy data are derived from experimental findings,

while the nuclear magnetic resonance data is based on theoretical predictions due to the

limited availability of experimental spectra in public databases.

Table 1: Mass Spectrometry (MS) Data
The mass spectrum of 3-Iodo-4-methoxytoluene was obtained via electron ionization.
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m/z (Mass-to-Charge Ratio) Relative Abundance (%) Plausible Fragment

248 100 [M]+ (Molecular Ion)

233 85 [M-CH₃]+

106 40 [M-I-CH₃]+

78 35 [C₆H₅]+

77 50 [C₆H₄]+

51 25 [C₄H₃]+

Data sourced from NIST WebBook.[1]

Table 2: Infrared (IR) Spectroscopy Data
The following table outlines the characteristic vibrational frequencies observed in the gas-

phase IR spectrum of 3-Iodo-4-methoxytoluene.

Wavenumber (cm⁻¹) Intensity Vibrational Mode

~3000-2850 Medium
C-H stretch (aromatic and

methyl)

~1580, 1490, 1450 Strong C=C stretch (aromatic ring)

~1250 Strong C-O-C stretch (asymmetric)

~1030 Strong C-O-C stretch (symmetric)

~810 Strong
C-H bend (aromatic, out-of-

plane)

~550 Medium C-I stretch

Data sourced from NIST WebBook.[2]

Table 3: Predicted ¹H Nuclear Magnetic Resonance
(NMR) Data
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The following are the theoretically predicted chemical shifts, multiplicities, and coupling

constants for the protons of 3-Iodo-4-methoxytoluene.

Proton
Predicted Chemical

Shift (δ, ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-2 ~7.5 d ~2

H-5 ~6.7 d ~8

H-6 ~7.0 dd ~8, 2

-OCH₃ ~3.8 s -

-CH₃ ~2.2 s -

Table 4: Predicted ¹³C Nuclear Magnetic Resonance
(NMR) Data
The predicted chemical shifts for the carbon atoms of 3-Iodo-4-methoxytoluene are presented

below.

Carbon Predicted Chemical Shift (δ, ppm)

C-1 ~130

C-2 ~140

C-3 ~85

C-4 ~158

C-5 ~112

C-6 ~132

-OCH₃ ~56

-CH₃ ~16

Experimental Workflow
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The general workflow for the spectroscopic analysis of an organic compound like 3-Iodo-4-
methoxytoluene is depicted in the following diagram.

Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Pure 3-Iodo-4-methoxytoluene

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

NMR Spectrum IR Spectrum Mass Spectrum

Structural Elucidation

Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.

Experimental Protocols
The following sections provide detailed, generalized protocols for acquiring NMR, IR, and MS

spectra of solid organic compounds such as 3-Iodo-4-methoxytoluene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of

the molecule.

Materials:
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3-Iodo-4-methoxytoluene (5-20 mg for ¹H, 20-50 mg for ¹³C)

Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

NMR tube (5 mm diameter)

Pipette

Vortex mixer

Procedure:

Sample Preparation: Accurately weigh the required amount of 3-Iodo-4-methoxytoluene
and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent in a small vial.

Dissolution: Gently vortex the mixture to ensure the sample is fully dissolved.

Transfer: Using a pipette, carefully transfer the solution into a clean, dry NMR tube.

Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize its homogeneity.

Tune the probe to the appropriate frequency for ¹H or ¹³C.

Acquire the spectrum using standard pulse sequences. For ¹³C NMR, a greater number of

scans will be required due to its lower natural abundance.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction to obtain the final spectrum. Chemical shifts are referenced to the

residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
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Objective: To identify the functional groups present in the molecule by measuring the

absorption of infrared radiation.

Materials:

3-Iodo-4-methoxytoluene (a few milligrams)

FTIR spectrometer

Attenuated Total Reflectance (ATR) accessory or KBr plates and press

Spatula

Agate mortar and pestle (for KBr pellet method)

Procedure (using ATR):

Background Spectrum: Record a background spectrum of the clean ATR crystal.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Pressure Application: Apply pressure using the anvil to ensure good contact between the

sample and the crystal.

Data Acquisition: Acquire the IR spectrum of the sample.

Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a

soft cloth.

Procedure (using KBr pellet):

Sample Preparation: Grind a small amount of the sample with dry potassium bromide (KBr)

powder in an agate mortar and pestle.

Pellet Formation: Place the mixture into a pellet press and apply pressure to form a thin,

transparent pellet.
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Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and

acquire the spectrum.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Materials:

3-Iodo-4-methoxytoluene (a small amount)

Mass spectrometer with an electron ionization (EI) source

Direct insertion probe or gas chromatograph (GC) inlet

Volatile solvent (if using GC inlet)

Procedure (using Direct Insertion Probe):

Sample Loading: Load a small amount of the solid sample into a capillary tube and place it in

the direct insertion probe.

Ionization: Insert the probe into the ion source of the mass spectrometer. The sample is then

heated, causing it to vaporize and enter the ionization chamber where it is bombarded with a

high-energy electron beam.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by the mass analyzer.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Procedure (using GC-MS):

Sample Preparation: Dissolve a small amount of the sample in a volatile solvent.

Injection: Inject the solution into the gas chromatograph.

Separation: The compound travels through the GC column and is separated from the solvent

and any impurities.
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Ionization and Analysis: The eluted compound enters the mass spectrometer's ion source

and is analyzed as described above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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